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Compound of Interest

Compound Name: Henryoside

Cat. No.: B021305

Disclaimer: This document provides general guidance for the proper handling and disposal of
Henryoside in a laboratory setting. A specific Safety Data Sheet (SDS) for Henryoside (CAS
No. 72021-23-9) is not readily available in public domains. Therefore, it is imperative to treat
Henryoside as a potentially hazardous substance and to consult with your institution's
Environmental Health and Safety (EHS) department for specific disposal protocols that comply
with local, state, and federal regulations. This information is intended for use by trained
professionals in a laboratory environment.

Henryoside is an acylated salicin bis-glucoside isolated from Viburnum veitchii.[1] As with any
chemical compound used in research, proper handling and disposal are paramount to ensure
the safety of laboratory personnel and to minimize environmental impact.

Key Chemical and Physical Properties of Henryoside

A summary of essential information for Henryoside is provided below. This data has been
compiled from various chemical supplier databases.
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Property Value Source(s)
CAS Number 72021-23-9 [1][2]
Molecular Formula C26H32015 [11[2][3]
Molecular Weight 584.52 g/mol [1112][3]
Appearance Powder [2]
Solubility Soluble in DMSO, Pyridine, 2]

Methanol, Ethanol.

Storage Conditions

Long-term: -20°C or -80°C.
Short-term: 2-8°C or room
temperature. Store in a tightly

sealed container.

[2]4]

Detailed Disposal Procedures

The following protocols are based on standard laboratory safety practices for handling and

disposing of potentially hazardous chemical compounds in the absence of a specific SDS.

Step 1: Personal Protective Equipment (PPE)

Before handling Henryoside for disposal, ensure you are wearing the appropriate PPE:

o Safety glasses or goggles: To protect eyes from splashes or dust.

o Chemical-resistant gloves: Nitrile gloves are a common choice, but consult a glove

compatibility chart for specific solvents used.

o Laboratory coat: To protect skin and clothing from contamination.

o Respiratory protection: If there is a risk of generating dust or aerosols, a properly fitted

respirator (e.g., N95 or higher) should be used in a well-ventilated area or a fume hood.

Step 2: Waste Segregation and Collection
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Proper segregation of chemical waste is crucial to prevent unintended reactions and to ensure
compliant disposal.

e Solid Waste (Unused/Expired Product and Contaminated Materials):

o Place unused or expired Henryoside powder directly into a designated hazardous waste
container.

o Items such as contaminated gloves, weighing papers, pipette tips, and paper towels
should be collected in a separate, clearly labeled, sealed plastic bag or container
designated for solid chemical waste.

e Liquid Waste (Solutions):
o Do not pour solutions containing Henryoside down the drain.
o Collect all liquid waste in a dedicated, leak-proof, and clearly labeled container.

o The container must be chemically compatible with the solvent used to dissolve the
Henryoside. For example, if dissolved in DMSO or ethanol, use a container suitable for
organic solvent waste.

Step 3: Labeling and Storage of Waste

Properly label all waste containers with the following information:

e The words "Hazardous Waste"

o The full chemical name: "Henryoside"

e The solvent(s) present in the container (for liquid waste).

e An approximate concentration or percentage of each component.
e The date the waste was first added to the container.

e The Principal Investigator's name and laboratory contact information.
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Store the sealed waste containers in a designated, well-ventilated chemical waste storage
area, often referred to as a Satellite Accumulation Area (SAA). This area should be away from
drains, heat sources, and incompatible materials.

Step 4: Final Disposal

Arrange for the collection of the chemical waste through your institution's Environmental Health
and Safety (EHS) department. Follow their specific procedures for requesting a hazardous
waste pickup. Do not attempt to dispose of the chemical waste through regular trash or other
non-compliant means.

Henryoside Disposal Workflow

The following diagram illustrates the decision-making process and steps for the proper disposal
of Henryoside waste.
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Henryoside Disposal Workflow
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Caption: A flowchart outlining the procedural steps for the safe disposal of Henryoside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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